3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-phenylpropanamide

• IUPAC Name: 3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-phenylpropanamide
• InChI: InChI=1S/C19H19N3O3/c1-2-24-16-11-7-6-10-15(16)19-21-18(25-22-19)13-12-17(23)20-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,20,23)
• InChI Key: VCKWWITYJDXCFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)CCC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

The compound “3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-phenylpropanamide” is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The molecule also contains ethoxyphenyl and phenylpropanamide groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, oxadiazoles are typically synthesized through the condensation of carboxylic acids with hydrazides. The ethoxyphenyl and phenylpropanamide groups could potentially be introduced through further functional group transformations.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, along with the ethoxyphenyl and phenylpropanamide groups. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

Oxadiazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo reactions at the nitrogen atoms or the carbon atoms adjacent to the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Some general properties of oxadiazoles include stability, resistance to reduction, and the ability to form hydrogen bonds.

Scientific Research Applications

Antiviral Activity

Indole derivatives, which share structural similarities with the compound , have been reported to exhibit significant antiviral properties. . This suggests that our compound could potentially be synthesized and tested for antiviral efficacy against a range of RNA and DNA viruses.

Anti-HIV Activity

The indole scaffold is also present in compounds that have been screened for anti-HIV activity. . Given the structural resemblance, it’s plausible that 3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-phenylpropanamide could be explored for its potential use in anti-HIV medication.

Anticancer Properties

Indole derivatives are known to possess anticancer activities. . The compound could be investigated for its anticancer properties, potentially leading to the development of new cancer treatments.

Antimicrobial Effects

The biological activities of indole and its derivatives extend to antimicrobial effects. . Research into the antimicrobial applications of 3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-phenylpropanamide could lead to new antibiotics or antiseptic agents.

Anti-Inflammatory Uses

. This suggests that the compound could be synthesized and tested as an anti-inflammatory agent, potentially contributing to treatments for conditions like arthritis or other inflammatory diseases.

Enzyme Inhibition

. Exploring the enzyme inhibition capabilities of 3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-phenylpropanamide could provide insights into its potential as a therapeutic agent in diseases where enzyme regulation is necessary.

Future Directions

The study of oxadiazole derivatives is a very active area of research, particularly in the development of new pharmaceuticals. Future research on this compound could involve investigating its biological activity, developing more efficient synthesis methods, or studying its behavior in complex chemical systems.